Cas no 59820-83-6 (6-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxine)

• Product Name: 6-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxine
• CAS No: 59820-83-6
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 950726
• PubChem ID: 43087
• Update Time: 2025-04-19

6-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-6-nitro-1,4-benzodioxane
• 6-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxine
• HMS547K22
• BRN 1373683
• 6-Nitro-3,4-(ethylenedioxy)toluene
• CHEBI:183734
• Maybridge1_002178
• DB-307388
• SCHEMBL5977699
• 59820-83-6
• 5-19-01-00453 (Beilstein Handbook Reference)
• NSC 162115
• Oprea1_085576
• IOIVECGQHFGMMC-UHFFFAOYSA-N
• NSC-162115
• NSC162115
• 6-methyl-7-nitro-1,4-benzodioxane
• CCG-44004
• 7-Methyl-6-nitro-1,4-benzodioxan
• DTXSID90208553
• SR-01000633874-1
• 7-methyl-6-nitro-2,3-dihydro-1,4-benzodioxine
• 1,4-BENZODIOXAN, 7-METHYL-6-NITRO-

• Inchi： 1S/C9H9NO4/c1-6-4-8-9(14-3-2-13-8)5-7(6)10(11)12/h4-5H,2-3H2,1H3
• InChI Key： IOIVECGQHFGMMC-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(C)=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes